Cas no 59862-55-4 (Ethanone, 1-(4-bromophenyl)-, oxime, (1E)-)

• Product Name: Ethanone, 1-(4-bromophenyl)-, oxime, (1E)-
• CAS No: 59862-55-4
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 1622542
• PubChem ID: 5398499
• Update Time: 2025-04-21

Ethanone, 1-(4-bromophenyl)-, oxime, (1E)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-bromophenyl)-, oxime, (1E)-
• Q27285252
• STK015183
• DTXSID60224063
• CS-0363627
• Methyl 4-bromophenyl ketoxime
• 1-(4-Bromophenyl)ethanone oxime
• p-Bromophenyl methyl ketone oxime
• (Z)-p-bromoacetophenone oxime
• 1-(4-Bromophenyl)ethan-1-one oxime
• (1E)-1-(4-bromophenyl)-N-hydroxyethanimine
• p-Bromoacetophenone oxime, (E)-
• SCHEMBL4140208
• p-Bromoacetophenone oxime
• 4'-Bromoacetophenone oxime
• P-BROMOACETOPHENONE OXIME E-FORM [MI]
• 3N56M46YTO
• 46T9ABA2AJ
• Acetophenone, 4'-bromo-, oxime
• AKOS003239498
• Ethanone, 1-(4-bromophenyl)-, oxime, (E)-
• p-Bromoacetophenone oxime [MI]
• 1-(4-bromophenyl)ethanoneoxime
• 5798-71-0
• 59862-55-4
• UNII-3N56M46YTO
• Ethanone, 1-(4-bromophenyl)-, oxime
• UNII-46T9ABA2AJ

• Inchi： 1S/C8H8BrNO/c1-6(10-11)7-2-4-8(9)5-3-7/h2-5,11H,1H3/b10-6+
• InChI Key： AWJKRPKYUKWTJX-UXBLZVDNSA-N
• SMILES： BrC1C=CC(=CC=1)/C(/C)=N/O

Computed Properties

• Exact Mass: 212.97894
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59